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Introduction

Historically, radium bromide (RaBrz) was a key component in radioluminescent paints used for
instrument dials, watches, and other applications requiring self-luminescence.[1] These paints,
famously marketed under trade names like "Undark," combined a radioactive salt with a
phosphor, typically zinc sulfide (ZnS), to produce a constant glow.[2] The practice began in the
early 20th century and continued until the 1960s and 1970s, when the extreme health dangers
of radium became widely understood and safer alternatives became available.[1][3][4] This
document details the historical application, scientific principles, and the immense hazards
associated with this technology, alongside modern safety protocols for handling legacy items.

Principle of Radioluminescence

Radium-based luminous paint operates on the principle of radioluminescence. This process
occurs when a radioactive isotope is mixed with a phosphor.

» Radioactive Decay: Radium-226 (22°Ra), with a half-life of approximately 1,600 years,
undergoes alpha decay, emitting an alpha particle (a helium nucleus).[4][5]

» Phosphor Excitation: This high-energy alpha particle strikes a crystal of the phosphor
material, most commonly copper-doped zinc sulfide (ZnS:Cu).[3][6]

» Photon Emission (Light): The energy from the alpha particle excites electrons within the zinc
sulfide crystal to a higher energy state. As these electrons return to their ground state, they
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release the excess energy in the form of photons, which is observed as visible light (a
greenish glow in the case of ZnS:Cu).[3][5]

The continuous decay of radium provides a constant source of energy, allowing the paint to
glow without any external light source. However, this constant bombardment also degrades the
zinc sulfide crystal lattice over time, causing the paint to lose its luminosity in a matter of years
or decades, even though the radium remains highly radioactive.[3][7]

Strikes Zinc Sulfide (ZnS)
Crystal

Alpha Particle (a)

Photon (Light)

Radium-226 Nucleus

Click to download full resolution via product page

Figure 1. Mechanism of Radioluminescence in Radium Paint.

Historical Formulation and Data

The exact formulations of radium paints like Undark were often trade secrets.[8] However,
historical analysis reveals the general composition. The paint was a mixture of a radium salt
(such as radium bromide or the less soluble radium sulfate), a phosphor (zinc sulfide), and a
binder or adhesive.[5]
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. Typical
Chemical Formula / . . .
Component Role in Paint Concentration
Range (by weight)
Radium Bromide ) ) 1 part Radium to
_ _ Radioactive energy
Activator (RaBr2) or Radium 53,000 - 140,000
source
Sulfate (RaSOa) parts base[8]
Copper-doped Zinc ) ) The bulk of the
Phosphor Luminescent material

pigment mixture

Activators (Phosphor)

Copper (Cu), Silver
(Ag), Manganese (Mn)

Dope the ZnS to

produce specific Trace amounts within
colors (e.g., green, the ZnS
blue-green)[3][7]

) Minimal amount to
Adheres the pigment

Binder Gum binder or lacquer avoid absorbing alpha
to the substrate ]
particles[5]
Provided the correct
) ] ) Evaporated after
Solvent Water or Oll viscosity for o
L application
application[9]
Table 1: Historical Composition of Radium-Based Luminous Paint.
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Property

Value | Description

Notes

Radioisotope

Radium-226 (2°Ra)

Half-life of ~1600 years[4][5]

Primary Emission

Alpha particles

Also emits beta and gamma
radiation through its decay
products[3][5]

Typical Radioactivity

3-10 kBq (for a typical older
wristwatch dial)[3]

Can vary significantly based

on the amount of paint applied.

Luminosity Lifespan

A few years to a few decades

The phosphor degrades; the

radium remains radioactive.[3]

[7]

Emitted Light Color

Typically greenish-blue or

yellow-orange

Dependent on the metal
dopants used in the zinc
sulfide.[3]

Table 2: Properties of Radium Luminous Paint.

Historical Application Protocols (A Cautionary Tale:
The Radium Girls)

The application of radium paint was a delicate task performed mostly by young women, who

later became known as the "Radium Girls."[2][10] The protocol they were taught is a stark

example of the failure to implement basic radiation safety and led to devastating health

consequences.

Historical (and Unsafe) Application Method:

o Paint Preparation: The radium salt and zinc sulfide powder were mixed with a binder and a

solvent (water or oil-based) to create a paint-like consistency.[9]

e Brush Pointing: To paint the fine numerals on watch and instrument dials, workers used

camel-hair brushes.[9][11] They were instructed to use the "lip, dip, paint" routine: shaping
the brush to a fine point with their lips.[11][12][13]
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« Ingestion: This practice of "lip-pointing” resulted in the ingestion of small but cumulative
amounts of radium with every stroke.[9][11] The workers were assured by their employers

that the paint was harmless.[9][11]
o Application: The paint was then carefully applied to the markings on the dials.[14]

The constant ingestion of radium led to horrific health effects, including severe anemia, bone
fractures, and necrosis of the jaw (a condition known as "radium jaw").[2][14] Radium, being
chemically similar to calcium, is incorporated into bone tissue, where its continuous radiation
destroys the surrounding cells and leads to cancer.[14][15] The tragic story of the Radium Girls
was instrumental in establishing industrial safety standards and workers' rights.[9]
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Figure 2. Simplified Decay Chain of Radium-226.
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Modern Safety Protocols for Handling Legacy
Radium-Containing Instruments

The handling of historical artifacts containing radium paint is extremely hazardous due to the
risk of ingesting or inhaling flaking paint particles and exposure to gamma radiation.[16][17]

Mandatory Precautions:

e Assume Radioactivity: Instruments from before the 1970s with luminous markings should be
assumed to contain radium until confirmed otherwise with a radiation survey meter.[16][18]
The paint may no longer glow but is still highly radioactive.[18]

e Minimize Exposure: Follow the ALARA (As Low As Reasonably Achievable) principle.
Minimize time spent near the artifact, maximize distance, and use shielding where possible.
[19]

o Personal Protective Equipment (PPE): Always wear disposable gloves (rubber or latex) and
a dust mask or respirator when handling these items.[16] Never touch the artifact with bare
hands.[16]

» Containment: If an instrument is damaged, cracked, or has flaking paint, it should be
immediately sealed in a clear plastic bag or container to prevent the spread of radioactive
particles.[16][20] The container should be labeled with a radiation warning symbol.[16]

» No Eating or Drinking: Do not eat, drink, or smoke in any area where these artifacts are
handled or stored to prevent ingestion.[16][20]

o Ventilation: Store items in a well-ventilated area to prevent the buildup of radon gas, a
radioactive decay product of radium and a known lung carcinogen.[20][21]

» Disposal: Radium-containing devices cannot be disposed of as regular waste.[20] Disposal
must be done through a licensed radioactive waste management facility.[18][20]
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Figure 3. Safe Handling Workflow for Legacy Radium Artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Radium Bromide in Luminous Paints
for Instruments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14768681#application-of-radium-bromide-in-
luminous-paints-for-instruments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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